Cas no 1214376-77-8 (2,6-Bis(trifluoromethyl)mandelic acid)

2,6-Bis(trifluoromethyl)mandelic acid is a fluorinated derivative of mandelic acid, characterized by the presence of two trifluoromethyl groups at the 2- and 6-positions of the aromatic ring. This structural modification enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. Additionally, its chiral center allows for potential applications in asymmetric synthesis. The compound's high purity and well-defined reactivity profile make it suitable for precise chemical transformations in research and industrial settings.

2,6-Bis(trifluoromethyl)mandelic acid structure

1214376-77-8 structure

Product Name:2,6-Bis(trifluoromethyl)mandelic acid

CAS No:1214376-77-8

MF:C₁₀H₆F₆O₃

MW:288.143264293671

CID:4985042

Update Time:2025-06-08

2,6-Bis(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-bis(trifluoromethyl)mandelic acid
- 2,6-Bis(trifluoromethyl)mandelic acid
- Inchi： 1S/C10H6F6O3/c11-9(12,13)4-2-1-3-5(10(14,15)16)6(4)7(17)8(18)19/h1-3,7,17H,(H,18,19)
- InChI Key： CSWWCSMSCXWVFU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C(F)(F)F)C=1C(C(=O)O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 315
XLogP3: 2.6
Topological Polar Surface Area: 57.5

2,6-Bis(trifluoromethyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006262-250mg	2,6-Bis(trifluoromethyl)mandelic acid	1214376-77-8	97%	250mg	$480.00	2023-09-04
Alichem	A013006262-500mg	2,6-Bis(trifluoromethyl)mandelic acid	1214376-77-8	97%	500mg	$855.75	2023-09-04
Alichem	A013006262-1g	2,6-Bis(trifluoromethyl)mandelic acid	1214376-77-8	97%	1g	$1460.20	2023-09-04